Cas no 1402-84-2 (Hikizimycin)
Hikizimycin structure
Product Name:Hikizimycin
CAS No:1402-84-2
MF:C21H37N5O14
MW:583.543586492538
CID:903059
Update Time:2023-08-02
Hikizimycin Chemical and Physical Properties
Names and Identifiers
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- Anthelmycin
- 4-amino-1-[(2R,3R,4S,5S,6S)-5-amino-6-[(2S,3S,4S,5S)-1-[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,4,5,6-pentahydroxyhexyl]-3,4-dihydroxyoxan-2-yl]pyrimidin-2-one
- Antelmycin
- Hikizimycin
- 2(1H)-Pyrimidinone, 4-amino-1-[4-amino-6-O-(3-amino-3-deoxy-.beta.-D-glucopyranosyl)-4-deoxy-D-glycero-D-galacto-.beta.-D-gluco-undecopyranosyl]-
- 4-amino-1-[(2R,3R,4S,5S,6S)-5-amino-6-[(2S,3S,4S,5S)-1-[(2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-2,3,4,5,6-pentahydroxy-hexyl]-3,4-dihydroxy-tetrahydropyran-2-yl]pyrimidin-2-one
- 1-N-(2-O-(3-Amino-3-deoxy-.beta.-D-glucopyranosyl)-4-amino-4-deoxy-D-glycero-D-gal acto-D-gluco-.beta.
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- Inchi: 1S/C21H37N5O14/c22-7-1-2-26(21(37)25-7)19-16(36)12(32)9(24)17(39-19)18(15(35)14(34)10(30)5(29)3-27)40-20-13(33)8(23)11(31)6(4-28)38-20/h1-2,5-6,8-20,27-36H,3-4,23-24H2,(H2,22,25,37)/t5-,6+,8-,9-,10-,11+,12-,13+,14-,15-,16+,17-,18?,19+,20-/m0/s1
- InChI Key: VQQSDVBOXQHCHU-MKBXKYJLSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1C([C@H]([C@H]([C@H]([C@H](CO)O)O)O)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)N)O)N)O)O)N1C(N=C(C=C1)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 13
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 40
- Rotatable Bond Count: 10
- Complexity: 930
- XLogP3: -8.5
- Topological Polar Surface Area: 341
Hikizimycin Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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